Cas no 476282-69-6 (5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 476282-69-6
• MF: C₁₄H₈ClN₃O₃S₂
• MW: 365.814619064331
• CID: 6418079
• PubChem ID: 4350344
• Update Time: 2025-08-04

5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• 5-chloro-2-nitro-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide
• Oprea1_469355
• 5-chloro-2-nitro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• F0328-0257
• 5-chloro-2-nitro-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• 476282-69-6
• AKOS002048737
• Benzamide, 5-chloro-2-nitro-N-[4-(2-thienyl)-2-thiazolyl]-

• Inchi： 1S/C14H8ClN3O3S2/c15-8-3-4-11(18(20)21)9(6-8)13(19)17-14-16-10(7-23-14)12-2-1-5-22-12/h1-7H,(H,16,17,19)
• InChI Key： ABRDBTXKXRQGPN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 364.9695612g/mol
• Monoisotopic Mass: 364.9695612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 144Ų

Additional information on 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide

Research Briefing on 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 476282-69-6)

Recent studies on the compound 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 476282-69-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This thiazole-based benzamide derivative has attracted significant attention due to its unique structural features and biological activities, particularly in the context of kinase inhibition and anticancer applications. The compound's molecular architecture, featuring a thiophene-thiazole scaffold, offers a versatile platform for further chemical modifications and structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide on a panel of protein kinases. The compound demonstrated selective inhibition of several cancer-related kinases, including EGFR and VEGFR-2, with IC50 values in the low micromolar range. Molecular docking simulations revealed that the nitro and chloro substituents play a critical role in binding to the ATP pocket of these kinases, while the thiophene-thiazole moiety contributes to hydrophobic interactions with the kinase domains.

Further pharmacological evaluations, as reported in Bioorganic & Medicinal Chemistry Letters, have explored the compound's antiproliferative effects against various cancer cell lines. Notably, 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide exhibited potent activity against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines, with GI50 values of 1.8 μM and 2.3 μM, respectively. Mechanistic studies indicated that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage.

Recent advancements in the synthesis and optimization of this compound have also been reported. A 2024 study in Organic & Biomolecular Chemistry described an improved synthetic route for 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide, achieving a 78% overall yield through a one-pot thiazole formation followed by amide coupling. This optimized protocol enhances the scalability of production, which is crucial for further preclinical development.

Despite these promising findings, challenges remain in the development of 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and metabolic stability. Preliminary in vivo studies in rodent models have shown moderate oral bioavailability (∼35%), prompting efforts to develop prodrug strategies or formulation approaches to enhance its delivery.

In conclusion, 5-chloro-2-nitro-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide represents a compelling case study in the rational design of kinase inhibitors with anticancer potential. Its unique chemical structure and biological profile position it as a valuable lead compound for further optimization. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, potentially paving the way for its translation into clinical applications.